Cas no 85959-06-4 (2,7-Naphthalenedisulfonicacid,4,4'-[1,4-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino]]bis[5-hydroxy-6-[(4-methoxy-3-sulfophenyl)azo]-,potassium sodium salt (9CI))

• Product name: 2,7-Naphthalenedisulfonicacid,4,4'-[1,4-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino]]bis[5-hydroxy-6-[(4-methoxy-3-sulfophenyl)azo]-,potassium sodium salt (9CI)
• CAS No: 85959-06-4
• MF: C₄₆H₂₈N₁₄O₂₂S₆Cl₂-₆^.₃[K+]^.₃[Na+]
• MW: 1578.35542
• CID: 732382

2,7-Naphthalenedisulfonicacid,4,4'-[1,4-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino]]bis[5-hydroxy-6-[(4-methoxy-3-sulfophenyl)azo]-,potassium sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4,4'-[1,4-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino]]bis[5-hydroxy-6-[(4-methoxy-3-sulfophenyl)azo]-,potassium sodium salt (9CI)
• 2,7-Naphthalenedisulfonicacid,4,4'-[1,4-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino]]bis[5-hydroxy-6-[(4-methox
• 2,7-Naphthalenedisulfonic acid,4,4'-[1,4-phenylenebis[imino(6-chloro-1,3,5-triazine-4,2-diyl)imino]]bis[5-hydroxy-6-[(4-methoxy-3-sulfophenyl)azo]-,potassium sodium salt

• Inchi： InChI=1S/C46H34Cl2N14O22S6.K.Na.2H/c1-83-29-9-7-23(15-31(29)87(71,72)73)59-61-37-33(89(77,78)79)13-19-11-25(85(65,66)67)17-27(35(19)39(37)63)51-45-55-41(47)53-43(57-45)49-21-3-5-22(6-4-21)50-44-54-42(48)56-46(58-44)52-28-18-26(86(68,69)70)12-20-14-34(90(80,81)82)38(40(64)36(20)28)62-60-24-8-10-30(84-2)32(16-24)88(74,75)76;;;;/h3-18,63-64H,1-2H3,(H,65,66,67)(H,68,69,70)(H,71,72,73)(H,74,75,76)(H,77,78,79)(H,80,81,82)(H2,49,51,53,55,57)(H2,50,52,54,56,58);;;;/b61-59+,62-60+;;;;
• InChI Key： DNHBRNPWJFJKSE-SKTQBPFFSA-N
• SMILES： COC1=C(C=C(C=C1)/N=N/C2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)N=C4NC(=NC(=N4)NC5=CC=C(C=C5)NC6=NC(=NC7=C8C(=CC(=C7)S(=O)(=O)O)C=C(C(=C8O)/N=N/C9=CC(=C(C=C9)OC)S(=O)(=O)O)S(=O)(=O)O)NC(=N6)Cl)Cl)O)S(=O)(=O)O.[K].[Na].[H].[H]

Computed Properties

• Exact Mass: 715.861242
• Monoisotopic Mass: 715.861242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 92
• Rotatable Bond Count: 18
• Complexity: 1330
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 289